Hydromadinone
Hydromadinone
Brand Name:
Vulcanchem
CAS No.:
16469-74-2
VCID:
VC21041795
InChI:
InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10,14-16,18,25H,4-9,11H2,1-3H3/t14-,15+,16+,18+,19-,20+,21+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O
Molecular Formula:
C21H29ClO3
Molecular Weight:
364.9 g/mol
Hydromadinone
CAS No.: 16469-74-2
Cat. No.: VC21041795
Molecular Formula: C21H29ClO3
Molecular Weight: 364.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16469-74-2 |
|---|---|
| Molecular Formula | C21H29ClO3 |
| Molecular Weight | 364.9 g/mol |
| IUPAC Name | (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10,14-16,18,25H,4-9,11H2,1-3H3/t14-,15+,16+,18+,19-,20+,21+/m1/s1 |
| Standard InChI Key | IMUIZZGKYILUHZ-SCUQKFFVSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H](C4=CC(=O)CC[C@]34C)Cl)C)O |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O |
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